Cas no 70627-20-2 (4-[(2-fluorophenyl)methoxy]benzaldehyde)

4-[(2-fluorophenyl)methoxy]benzaldehyde structure

70627-20-2 structure

Product Name:4-[(2-fluorophenyl)methoxy]benzaldehyde

CAS No:70627-20-2

Molecular Formula:C₁₄H₁₁O₂F

Molecular Weight:230.23434

MDL:MFCD01590568

CID:573456

PubChem ID:702717

4-[(2-fluorophenyl)methoxy]benzaldehyde Properties

Names and Identifiers

- Benzaldehyde,4-[(2-fluorophenyl)methoxy]-
- 4-[(2-Fluorobenzyl)oxy]benzaldehyde
- 4-[(2-fluorophenyl)methoxy]benzaldehyde
- 001502
- 4-(2-Fluorobenzyloxy)benzaldehyde
- 4-(2-Fluoro-benzyloxy)-benzaldehyde
- AC1LDWWG
- AC1Q4L8P
- AG-G-75811
- CBMicro_015455
- ZERO
- 4-(2-Fluorophenylmethoxy)benzaldehyde
- EN300-23613
- DTXSID30351532
- SCHEMBL2168244
- BB 0217675
- 4-{[(2-Fluorophenyl)methyl]oxy}benzaldehyde
- 4-(2-fluorobenzyloxy)benzaldehyde, AldrichCPR
- FT-0641304
- 4-((2-Fluorobenzyl)oxy)benzaldehyde
- BIM-0015380.P001
- AKOS000202242
- A836945
- ZB1407
- HSFLULIGUCYNMW-UHFFFAOYSA-N
- Z26334957
- 4-[(2-Fluorophenyl)methoxy]-benzaldehyde
- VS-04079
- CS-0116528
- 70627-20-2
- MFCD01590568
- Cambridge id 5899861
- C78411
- ALBB-001320
- STK347052
- AG-205/12380497
- BBL013974
- DB-055437
- +Expand
- MDL： MFCD01590568
- InChIKey： HSFLULIGUCYNMW-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H11FO2/c15-14-4-2-1-3-12(14)10-17-13-7-5-11(9-16)6-8-13/h1-9H,10H2
- SMILES： C1=CC=C(C(=C1)COC2=CC=C(C=C2)C=O)F

Computed Properties

Exact Mass: 230.07400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 230.074308
Heavy Atom Count: 17
Complexity: 236
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 3.21720
PSA: 26.30000
Refractive Index: 1.59
Boiling Point: 365.8±22.0 °C at 760 mmHg
Melting Point: 54 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Flash Point: 169.1±17.2 °C
Solubility: Almost insoluble (0.021 g/l) (25 º C),
Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),

4-[(2-fluorophenyl)methoxy]benzaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FBIC-1g	4-(2-FLUOROBENZYLOXY)BENZALDEHYDE	70627-20-2	98%	1g	$48.00	2024-04-21
A2B Chem LLC	AH13956-1g	4-(2-Fluorobenzyloxy)benzaldehyde	70627-20-2	98%	1g	$21.00	2024-04-19
Aaron	AR00FBQO-1g	4-(2-FLUOROBENZYLOXY)BENZALDEHYDE	70627-20-2	97%	1g	$85.00
abcr	AB232556-500 mg	4-[(2-Fluorobenzyl)oxy]benzaldehyde; 95%	70627-20-2		500MG	€151.00	2023-01-26
Ambeed	A699673-250mg	4-((2-Fluorobenzyl)oxy)benzaldehyde	70627-20-2	98%	250mg	$7.0	2024-08-02
Chemenu	CM113450-100g	4-[(2-fluorobenzyl)oxy]benzaldehyde	70627-20-2	95+%	100g	$592
Crysdot LLC	CD12041058-100g	4-((2-Fluorobenzyl)oxy)benzaldehyde	70627-20-2	97%	100g	$627	2024-07-24
Enamine	EN300-23613-0.05g	4-[(2-fluorophenyl)methoxy]benzaldehyde	70627-20-2	95%	0.05g	$19.0	2024-06-19
eNovation Chemicals LLC	Y1246547-1g	4-(2-FLUOROBENZYLOXY)BENZALDEHYDE	70627-20-2	98%	1g	$190
Fluorochem	005934-1g	4-(2-Fluorobenzyloxy)benzaldehyde	70627-20-2	97%	1g	￡17.00	2022-03-01

4-[(2-fluorophenyl)methoxy]benzaldehyde Related Literature

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9. Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†

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10. Hybrid luminescent porous silicon for efficient drug loading and release†

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